Cas no 89671-83-0 (1-(5-Bromo-1H-indol-2-yl)ethan-1-one)

• Product Name: 1-(5-Bromo-1H-indol-2-yl)ethan-1-one
• CAS No: 89671-83-0
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD19303055
• CID: 592608
• PubChem ID: 13184991
• Update Time: 2025-04-19

1-(5-Bromo-1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-1H-indol-2-yl)-
• 1-(5-bromo-1H-indol-2-yl)ethanone
• CS-0240173
• SCHEMBL2729921
• FT-0711371
• AKOS014668645
• 1-(5-Bromo-1H-indol-2-yl)ethan-1-one
• EN300-226234
• 2-acetyl-5-bromoindole
• 89671-83-0
• DTXSID70525679

• MDL： MFCD19303055
• Inchi： 1S/C10H8BrNO/c1-6(13)10-5-7-4-8(11)2-3-9(7)12-10/h2-5,12H,1H3
• InChI Key： RZZULRVYGFAQGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C)=O)N2

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles